1-Bromo-3-(2-chloro-6-fluoro-phenyl)-2-propanone

• Molecular Formula: C9H7BrClFO
• Molecular Weight: 265.50 g/mol
• IUPAC Name: 1-bromo-3-(2-chloro-6-fluorophenyl)propan-2-one
• InChI: InChI=1S/C9H7BrClFO/c10-5-6(13)4-7-8(11)2-1-3-9(7)12/h1-3H,4-5H2
• InChI Key: ZBNYNADOFONBKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CC(=O)CBr)F

Description

1-Bromo-3-(2-chloro-6-fluoro-phenyl)-2-propanone is a useful research compound. Its molecular formula is C9H7BrClFO and its molecular weight is 265.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 2 M solution of trimethylsilyl-diazomethane in hexane (6.54 ml, 13.07 mmol) cooled to 0° C. under argon was added dropwise a solution of 2-chloro-6-fluoro-phenylacetyl chloride (1.23 g, 5.94 mmol) in 24 ml of a mixture of THF and ACN (1:1). The mixture was stirred at 0° C. for 5 h. Then 48% aqueous hydrobromic acid (5.91 ml, 52.28 mmol) was added dropwise and the solution was stirred at room temperature overnight. Then 40 ml of water were added. The aqueous phase was extracted twice with EA, and the combined organic phases were washed with water, a saturated solution of sodium hydrogencarbonate and brine, dried over sodium sulfate, filtered and evaporated to dryness under reduced pressure. The residue was purified by chromatography on silica gel (cyclohexane/EA, 100:0, then 95:5) to give 1.20 g of the title compound as a white powder having a melting point of 47° C.